Methyl Tricosanoate
Methyl Tricosanoate
Methyl tricosanoate is a fatty acid methyl ester.
Brand Name:
Vulcanchem
CAS No.:
2433-97-8
VCID:
VC0130126
InChI:
InChI=1S/C24H48O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-2/h3-23H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCC(=O)OC
Molecular Formula:
C24H48O2
Molecular Weight:
368.6 g/mol
Methyl Tricosanoate
CAS No.: 2433-97-8
Reference Standards
VCID: VC0130126
Molecular Formula: C24H48O2
Molecular Weight: 368.6 g/mol
| CAS No. | 2433-97-8 |
|---|---|
| Product Name | Methyl Tricosanoate |
| Molecular Formula | C24H48O2 |
| Molecular Weight | 368.6 g/mol |
| IUPAC Name | methyl tricosanoate |
| Standard InChI | InChI=1S/C24H48O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-2/h3-23H2,1-2H3 |
| Standard InChIKey | VORKGRIRMPBCCZ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCC(=O)OC |
| Appearance | Unit:100 mgSolvent:nonePurity:99%Physical solid |
| Description | Methyl tricosanoate is a fatty acid methyl ester. |
| Synonyms | Methyl Ester Tricosanoic Acid |
| Reference | 1. Shantha NC and Ackman RG “Nervonic acid versus tricosanoic acid as internal standards in quantitative gas chromatographic analyses of fish oil longer-chain n-3 polyunsaturated fatty acid methyl esters” Journal of Chromatography, Vol. 533 pp. 1-10, 19902. W. O/'Neill, S. McKee, and A. Clarke “Flaxseed (Linum usitatissimum) supplementation associated with reduced skin test lesional area in horses with Culicoides hypersensitivity” Can J Vet Res., Vol. 66(4) pp. 272–277, 20023. L. Bode et al. “Human and Bovine Milk Gangliosides Differ in Their Fatty Acid Composition” The Journal of Nutrition, Vol. 134(11) pp. 3016-3020, 2004 |
| PubChem Compound | 75519 |
| Last Modified | Nov 11 2021 |
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